Potassium;(2S,5R,6R)-3,3-dimethyl-7-oxo-6-[(2-phenoxyacetyl)amino]-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid

• CAS No.: 132-98-9
• Product Name: Potassium;(2S,5R,6R)-3,3-dimethyl-7-oxo-6-[(2-phenoxyacetyl)amino]-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• Molecular Formula: C16H18KN2O5S+
• Molecular Weight: 389.5 g/mol
• IUPAC Name: potassium;(2S,5R,6R)-3,3-dimethyl-7-oxo-6-[(2-phenoxyacetyl)amino]-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• Standard InChI: InChI=1S/C16H18N2O5S.K/c1-16(2)12(15(21)22)18-13(20)11(14(18)24-16)17-10(19)8-23-9-6-4-3-5-7-9;/h3-7,11-12,14H,8H2,1-2H3,(H,17,19)(H,21,22);/q;+1/t11-,12+,14-;/m1./s1
• Standard InChIKey: HCTVWSOKIJULET-LQDWTQKMSA-M
• Isomeric SMILES: CC1([C@@H](N2[C@H](S1)[C@@H](C2=O)NC(=O)COC3=CC=CC=C3)C(=O)[O-])C.[K+]
• SMILES: CC1(C(N2C(S1)C(C2=O)NC(=O)COC3=CC=CC=C3)C(=O)O)C.[K+]
• Canonical SMILES: CC1(C(N2C(S1)C(C2=O)NC(=O)COC3=CC=CC=C3)C(=O)[O-])C.[K+]
• Appearance: Solid powder
• Colorform: White, colorless crystalline powde
• Density: 1.4 (NTP, 1992)
• Melting Point: 387 to 396 °F (NTP, 1992)
• Physical Description: Penicillin vk+ is an odorless white crystalline powder. Slightly bitter taste. pH (0.5% aqueous solution) 5 to 7.5. (NTP, 1992)
• Description: Penicillin V Potassium is the potassium salt of penicillin V, a member of the penicillin antibiotic family with broad-spectrum bactericidal activity. Penicillin V binds to and inactivates penicillin-binding proteins (PBPs), enzymes located on the inner membrane of the bacterial cell wall, resulting in the weakening of the bacterial cell wall and cell lysis. PBPs participate in the terminal stages of assembling the bacterial cell wall, and in reshaping the cell wall during cell division. Inactivation of PBPs interferes with the cross-linkage of peptidoglycan chains necessary for bacterial cell wall strength and rigidity.; Penicillin G and V are first generation penicillins that are used widely to treat infections due to susceptible organisms and have been linked rarely and only weakly with idiosyncratic liver injury.; Penicillin vk+ is an odorless white crystalline powder. Slightly bitter taste. pH (0.5% aqueous solution) 5 to 7.5. (NTP, 1992)
• Purity: >98% (or refer to the Certificate of Analysis)
• Related CAS: 87-08-1 (Parent)
• Shelf Life: >3 years if stored properly
• Solubility: greater than or equal to 100 mg/mL at 72° F (NTP, 1992); Very sol in water; 1 g in about 150 ml alcohol
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Apocillin; Beromycin; Beromycin, Penicillin; Berromycin, Penicillin; Betapen; Fenoxymethylpenicillin; Pen VK; Penicillin Beromycin; Penicillin Berromycin; Penicillin V; Penicillin V Potassium; Penicillin V Sodium; Penicillin VK; Penicillin, Phenoxymethyl; Phenoxymethyl Penicillin; Phenoxymethylpenicillin; Potassium, Penicillin V; Sodium, Penicillin V; V Cillin K; V Sodium, Penicillin; V-Cillin K; VCillin K; Vegacillin
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• PubChem Compound: 23616583
• Last Modified: Nov 11 2021